Cas no 2369-89-3 (2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine)

2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic organic compound featuring a pyrazolopyrimidine core with methyl substituents at the 2- and 5-positions and an amine group at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for biologically active molecules. Its rigid fused-ring system enhances stability, while the amine functionality allows for further derivatization, making it valuable in medicinal chemistry for drug discovery. The compound's well-defined synthetic pathway and high purity make it suitable for research and development purposes, offering a reliable intermediate for the synthesis of more complex target molecules.
2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine structure
2369-89-3 structure
Product Name:2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine
CAS No:2369-89-3
MF:C8H10N4
MW:162.19180059433
MDL:MFCD00995337
CID:1073158
PubChem ID:2768096
Update Time:2025-06-07

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine
    • 1,3-dimethyl-1H-pyrazole
    • 1,3-dimethyl-1H-pyrazole(SALTDATA: FREE)
    • 1,3-Dimethylpyrazol
    • 2,5-dimethyl-7-aminopyrazolo[2,3-a]pyrimidine radical
    • 2,5-Dimethyl-7-amino-pyrazolo< 1,5-a> pyrimidin
    • 2,5-DiMethylpyrazole
    • 2,5-Dimethyl-pyrazolo[1,5-a]pyrimidin-7-ylamin
    • 2.5-Dimethyl-7-amino-pyrazolo-< 1.5-a> pyrimidin
    • 7-amino-2,5-dimethylpyrazolo[1,5-a]pyrimidine
    • 7-amino-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
    • D74147
    • 2369-89-3
    • AKOS000297038
    • STK191748
    • Pyrazolo[1,5-a]pyrimidin-7-amine, 2,5-dimethyl-
    • MFCD00995337
    • SCHEMBL10388599
    • 11R-0075
    • ALBB-016219
    • CS-0080353
    • Oprea1_090229
    • EU-0082064
    • 2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine
    • MDL: MFCD00995337
    • Inchi: 1S/C8H10N4/c1-5-3-7(9)12-8(10-5)4-6(2)11-12/h3-4H,9H2,1-2H3
    • InChI Key: PTDZZLRAEVFJCM-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C)=NC1=CC(C)=N2)N

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.21

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Security Information

  • HazardClass:IRRITANT

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Pricemore >>

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